Cas no 5787-00-8 (brucine sulfate 7-hydrate)
brucine sulfate 7-hydrate structure
Product Name:brucine sulfate 7-hydrate
CAS No:5787-00-8
MF:C46H68N4O19S
MW:1013.11253356934
CID:947658
PubChem ID:44134593
Update Time:2025-04-19
brucine sulfate 7-hydrate Chemical and Physical Properties
Names and Identifiers
-
- brucine sulfate 7-hydrate
- BRUCINE SULFATE HEPTAHYDRATE
- 10,11-Dimethoxystrychine
- Brucin,Sulfat-Heptahydrat
- BRUCINE SULFATE HYDRATE ACS REAGENT
- BRUCINE SULFATE SALT HYDRATE
- Brucine sulphate heptahydrate
- Brucine,acs
- Brucinesulfate
- Sulfuric acid--2,3-dimethoxystrychnidin-10-one--water (1/2/7)
- BIS(4,5-DIMETHOXY-12-OXA-8,17-DIAZAHEPTACYCLO[15.5.2.0(1),(1)?.0(2),?.0?,(2)(2).0(1)(1),(2)(1).0(1)?,(2)?]TETRACOSA-2,4,6,14-TETRAEN-9-ONE) SULFURIC ACID HEPTAHYDRATE
- SW101231-2
- 5787-00-8
- DTXSID60973463
-
- Inchi: 1S/2C23H26N2O4.H2O4S.7H2O/c2*1-27-16-8-14-15(9-17(16)28-2)25-20(26)10-18-21-13-7-19-23(14,22(21)25)4-5-24(19)11-12(13)3-6-29-18;1-5(2,3)4;;;;;;;/h2*3,8-9,13,18-19,21-22H,4-7,10-11H2,1-2H3;(H2,1,2,3,4);7*1H2
- InChI Key: PPJIVFYMRNHHTJ-UHFFFAOYSA-N
- SMILES: S(=O)(=O)(O)O.O1CC=C2CN3CCC45C6C=C(C(=CC=6N6C(CC1C(C2CC34)C65)=O)OC)OC.O1CC=C2CN3CCC45C6C=C(C(=CC=6N6C(CC1C(C2CC34)C65)=O)OC)OC.O.O.O.O.O.O.O
Computed Properties
- Exact Mass: 618.23100
- Monoisotopic Mass: 1012.41984713g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 9
- Hydrogen Bond Acceptor Count: 17
- Heavy Atom Count: 41
- Rotatable Bond Count: 2
- Complexity: 686
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 7
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 87
Experimental Properties
- Color/Form: Not determined
- Melting Point: 180°C
- Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
- PSA: 198.83000
- LogP: 2.09050
- Solubility: Not determined
brucine sulfate 7-hydrate Security Information
- Hazardous Material transportation number:UN 2811
- Hazard Category Code: 26/28-52/53
- Safety Instruction: S13; S45
- Risk Phrases:R26/28; R52/53
brucine sulfate 7-hydrate Related Literature
-
Veluru Jagadeesh babu,Sesha Vempati RSC Adv., 2015,5, 66367-66375
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
-
Xu Jie,Deng Xu,Weili Wei RSC Adv., 2019,9, 29149-29153
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
5787-00-8 (brucine sulfate 7-hydrate) Related Products
- 5892-11-5(Brucine dihydrate)
- 60583-39-3((4Ar,5aS,8aR,13aS,15aS,15bR)-10,11-dimethoxy-4a,5,5a,7,8,13a,15,15a,15b,16-decahydro-2H-4,6-methanoindolo[3,2,1-ij]oxepino[2,3,4-de]pyrrolo[2,3-h]quinolin-14-one;sulfuric acid;heptahydrate)
- 652154-10-4(Brucine sulfate hydrate)
- 5786-97-0(Brucine nitrate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
Recommended suppliers
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
CN Supplier
Bulk
上海嵘奥生物技术有限公司
Gold Member
CN Supplier
Reagent
上海帛亦医药科技有限公司
Gold Member
CN Supplier
Reagent
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk